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Compound of Interest

Compound Name: Glycyrrhizic acid

Cat. No.: B7820763 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of glycyrrhizic acid waste in a laboratory setting. The following procedural guidance

is intended for researchers, scientists, and drug development professionals to ensure safe

operations and regulatory compliance.

Hazard Assessment and Characterization
Glycyrrhizic acid, while also used as a food sweetener, presents certain hazards in a

laboratory context.[1] Safety Data Sheets (SDS) provide conflicting classifications; some do not

consider it hazardous under OSHA standards, while others indicate it can cause skin, eye, and

respiratory irritation.[2][3][4][5] It is also classified as "slightly hazardous for water".[2]

Therefore, it is prudent to treat all glycyrrhizic acid waste as hazardous unless confirmed

otherwise by your institution's Environmental Health & Safety (EHS) department.[6]
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Hazard Classification Description Source

Acute Toxicity (Oral) Harmful if swallowed. [2]

Skin Irritation Causes skin irritation. [2][4]

Eye Irritation Causes serious eye irritation. [2][4]

Respiratory Irritation
May cause respiratory

irritation.
[2][4]

Aquatic Hazard
Water hazard class 1: slightly

hazardous for water.[2]
[2]

Personal Protective Equipment (PPE)
When handling glycyrrhizic acid, especially during waste collection and disposal procedures,

appropriate PPE must be worn to minimize exposure.

PPE Type Specification Source

Hand Protection Wear protective gloves. [3]

Eye/Face Protection
Wear safety glasses with side

shields or goggles.
[3]

Skin and Body Protection Wear protective clothing. [3]

Respiratory Protection

If dust is generated or irritation

occurs, NIOSH/MSHA

approved respiratory

protection should be worn.

[3]

Step-by-Step Disposal Protocol
Disposal of glycyrrhizic acid must comply with all applicable regional, national, and local

regulations.[3] Do not dispose of this chemical in household garbage or down the drain.[2][7]

Step 1: Segregate Waste at the Point of Generation
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Immediately identify chemical waste that is no longer intended for use.[6]

Segregate glycyrrhizic acid waste from other chemical waste streams to prevent

incompatible reactions.[8] Store separately from strong oxidizing agents.[3]

Step 2: Use Appropriate Waste Containers

Select a waste container that is chemically compatible with glycyrrhizic acid and any

solvents used in the waste mixture.[9]

Ensure the container is in good condition, free from damage, and has a secure, leak-proof

lid.[9]

Do not fill the container to more than 90% of its capacity to prevent spills.[10]

Step 3: Properly Label the Waste Container

Label the container clearly with the words "Hazardous Waste".[9]

List all chemical constituents, including "Glycyrrhizic Acid" (do not use abbreviations) and

any other chemicals or solvents present.[9]

Include the date when waste was first added (generation start date), the principal

investigator's name, and the lab location (department and room number).[9]

Step 4: Store Waste in a Designated Area

Store the sealed waste container in a designated "Satellite Accumulation Area" (SAA) that is

at or near the point of generation and under the control of laboratory personnel.[8][9]

The storage area must be well-ventilated and provide for secondary containment to catch

any potential leaks.[9][10]

Step 5: Arrange for Final Disposal

Contact your institution's EHS or a licensed hazardous waste disposal contractor to arrange

for pickup and disposal.
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Waste must be transported to an approved waste disposal plant according to official

regulations.[2][4][11]

Accidental Spill Procedures
In the event of a spill, follow these procedures:

Ensure Safety: Ensure adequate ventilation and wear appropriate PPE as listed above.[3]

Containment: Prevent the spill from spreading or entering drains, waterways, or soil.[3][11]

For powder spills, you can cover them with a plastic sheet to minimize dust.[3]

Cleanup: For solid waste, gently sweep or vacuum the material. For liquid waste, absorb it

with an inert material.[4][11]

Disposal: Place the spilled material and all contaminated cleanup supplies into a suitable,

labeled container for disposal as hazardous waste.[4][11]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

glycyrrhizic acid waste.
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Caption: Workflow for the safe disposal of glycyrrhizic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b7820763?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Glycyrrhizin
https://cdn.caymanchem.com/cdn/msds/11847m.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-279186.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiIzM29janlwbmQ5NTZkOXdtM2FoMzMzcGg2NzF3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lHOTY1XzE0MDUtODYtM19HbHljeXJyaGl6aWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUc5NjVfMTQwNS04Ni0zX0dseWN5cnJoaXppYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--b0c5566f0e49152136b1b8743508707ca7c1f844/MetaSci_MSIG965_1405-86-3_Glycyrrhizic%20acid.pdf
https://www.spectrumchemical.com/media/sds/G1403_AGHS.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://aksci.com/sds/G965_SDS.pdf
https://www.benchchem.com/product/b7820763#glycyrrhizic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b7820763#glycyrrhizic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b7820763#glycyrrhizic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b7820763#glycyrrhizic-acid-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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